Naloxone 3-glucuronide carbonic acid salt
Description
Naloxone conjugate. Following oral administration induces delayed diarrhea, as well as milder and delayed withdrawal behavior and tail skin temperature (TST) response compared with naloxone in morphine-dependent rats.
Scientific Research Applications
Human Brain Metabolism of Opioids
Naloxone 3-glucuronide (N3G) is a metabolite formed in the human brain from naloxone, as demonstrated in a study by Wahlström et al. (1988). This research explored the glucuronidation of morphine and naloxone in various regions of the human brain. The study found that N3G formation exceeded that of morphine-3-glucuronide, indicating a potential pathway for opioid metabolism in the brain (Wahlström et al., 1988).
Pharmacokinetics in Humans
Papathanasiou et al. (2019) described a pharmacokinetic model for naloxone and N3G following high-dose naloxone infusion. This model linked naloxone pharmacokinetics to its main metabolite, N3G, providing insight into how the body processes naloxone at high doses (Papathanasiou et al., 2019).
Isolation from Biological Samples
Research by Fujimoto (1969, 1970) involved isolating N3G from the urine of rabbits, chickens, and humans. These studies contributed to understanding the metabolic pathways of naloxone in different species (Fujimoto, 1969), (Fujimoto, 1970).
Effect on Colon Motility
A study by Reber et al. (2007) examined the effects of naloxone-3-glucuronide on rat colon motility. This research found that N3G can reverse morphine-induced reductions in luminal outflow, suggesting a role for N3G in modulating opioid effects on gastrointestinal function (Reber et al., 2007).
Naloxone Radioimmunoassay
Hahn et al. (1983) developed a radioimmunoassay for naloxone, contributing to the understanding and detection of naloxone and its metabolites, including N3G, in biological fluids (Hahn et al., 1983).
Learning and Memory Studies
Kibaly et al. (2016) investigated the role of naloxone/naltrexone in learning and memory, which might indirectly relate to the understanding of N3G’s effects in the brain. They found that these opioid antagonists affect hippocampal AMPA receptor trafficking, a key process in memory and learning (Kibaly et al., 2016).
Properties
Molecular Formula |
C25H29NO10.H2CO3 |
|---|---|
Molecular Weight |
565.52 |
Synonyms |
(5α)-4,5-Epoxy-14-hydroxy-6-oxo-17-(2-propenyl)morphinan-3-yl β-D-glucopyranosiduronic acid carbonic acid salt |
Origin of Product |
United States |
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